Cas no 2649003-62-1 (2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene)

• Product Name: 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649003-62-1
• MF: C₁₀H₇ClFNO
• MW: 211.620085000992
• CID: 6434337
• PubChem ID: 105465524
• Update Time: 2025-05-22

2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene
• 2649003-62-1
• EN300-1983110

• Inchi： 1S/C10H7ClFNO/c11-8-5-7(1-2-9(8)12)10(3-4-10)13-6-14/h1-2,5H,3-4H2
• InChI Key： GSWFRILMQNRCGN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CC1)N=C=O)F

Computed Properties

• Exact Mass: 211.0200197g/mol
• Monoisotopic Mass: 211.0200197g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Additional information on 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene

2-Chloro-1-Fluoro-4-(1-Isocyanatocyclopropyl)Benzene: A Comprehensive Overview

2-Chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene, identified by the CAS number 2649003-62-1, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of aromatic heterocycles, characterized by its benzene ring substituted with chlorine, fluorine, and an isocyanato cyclopropyl group. The presence of these substituents imparts distinctive chemical properties, making it a valuable molecule in various fields such as materials science, pharmaceuticals, and advanced chemical synthesis.

The molecular structure of 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene is intriguing due to the combination of halogen atoms (chlorine and fluorine) and the isocyanato cyclopropyl group. The benzene ring serves as a stable platform for these substituents, while the isocyanato group introduces reactivity, enabling it to participate in various chemical transformations. Recent studies have highlighted its potential as a building block for constructing advanced materials with tailored electronic properties.

One of the most significant aspects of this compound is its role in modern synthetic chemistry. Researchers have demonstrated that 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene can undergo nucleophilic substitution reactions, allowing for the incorporation of diverse functional groups. This versatility has led to its use in the development of novel polymers and coatings with enhanced mechanical and thermal stability. For instance, a study published in 2023 explored its application in creating high-performance polyurethanes, showcasing its ability to improve the durability of these materials under extreme conditions.

In addition to its synthetic applications, this compound has garnered attention in the pharmaceutical industry. The combination of halogen atoms and the isocyanato group provides a unique pharmacophore that can interact with biological targets in innovative ways. Recent research has focused on its potential as a lead compound for developing drugs targeting specific enzymes involved in metabolic disorders. Preliminary studies indicate that it exhibits moderate inhibitory activity against certain enzyme pathways, making it a promising candidate for further exploration.

The synthesis of 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A key challenge in its production lies in controlling the regioselectivity during substitution reactions to ensure the desired product formation. Advances in catalyst design have significantly improved yields, making this compound more accessible for industrial applications.

From an environmental standpoint, understanding the degradation pathways of 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene is crucial for assessing its ecological impact. Studies have shown that under specific conditions, such as UV light exposure or microbial activity, this compound undergoes hydrolysis to form less hazardous byproducts. These findings are essential for developing sustainable practices in its manufacturing and disposal processes.

In conclusion, 2-chloro-1-fluoro-4-(1-isocyanatocyclopropyl)benzene, with its CAS number 2649003-62-1, stands out as a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research, positioning it as a key player in the development of advanced materials and pharmaceuticals. As scientific understanding evolves, this compound is expected to unlock even more possibilities in both academic and industrial settings.